4-hydroxy-7,8,9,10,11,12-hexahydrocycloocta[b]pyrido[2',3':4,5]thieno[3,2-e]pyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-hydroxy-7,8,9,10,11,12-hexahydrocycloocta[b]pyrido[2',3':4,5]thieno[3,2-e]pyridin-2(1H)-one is a useful research compound. Its molecular formula is C16H16N2O2S and its molecular weight is 300.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Cytotoxicity
- Derivatives of hexahydrocycloocta[b]thieno[3,2-e]pyridine have been synthesized and tested for antiproliferative activity against human cancer cell lines. These derivatives showed significant activity, with IC50 values in the 80-250nM range against various cell lines, indicating their potential as cancer therapeutics (Leung et al., 2016).
Antianaphylactic Activity
- New derivatives of pyrido[3',2':4,5]thieno[3,2-d]1,2,3-triazine have been synthesized and demonstrated respectable antianaphylactic activity (Wagner et al., 1993).
Synthesis of Pyridine-Thione Derivatives
- A novel series of 4-aminohexahydrocycloocta[4,5]thieno[2,3-d]pyrimidines and related derivatives have been synthesized, exhibiting potent antitumor activity against human colon carcinoma cell lines (Kandeel et al., 2012).
Anticancer Activity
- Compounds related to the core structure of this chemical have been synthesized and evaluated for anticancer activity. Some of these compounds have shown potent to moderate growth inhibitory activity against human breast adenocarcinoma and colon carcinoma cell lines (Elansary et al., 2012).
Fluorescence and DNA Interaction
- Two new tetracyclic thieno[3,2-b]pyridine derivatives have shown potential as antitumoral agents with fluorescence properties. Their interaction with DNA and incorporation in liposomes have been studied, revealing insights into their mode of action (Castanheira et al., 2011).
Lipoxygenase Inhibition
- N-(2-carboxy-thieno[2,3-b]pyridin-3-yl)amidines, derived from reactions involving related compounds, have shown inhibitory activity against different lipoxygenases, which could be significant for developing anti-inflammatory drugs (Vieweg et al., 1992).
Properties
IUPAC Name |
17-hydroxy-19-thia-2,14-diazatetracyclo[10.7.0.03,10.013,18]nonadeca-1(12),2,10,13(18),16-pentaen-15-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2S/c19-12-8-13(20)18-14-10-7-9-5-3-1-2-4-6-11(9)17-16(10)21-15(12)14/h7-8H,1-6H2,(H2,18,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWMVXCGILMDZOT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC2=NC3=C(C=C2CC1)C4=C(S3)C(=CC(=O)N4)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.